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Compound of Interest

N-Acetyl-N-(2-
Compound Name:
methylpropyl)acetamide

Cat. No.: B154605

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the molecular properties of N-Acetyl-
N-(2-methylpropyl)acetamide, with a primary focus on its molecular weight.

Molecular Identity

N-Acetyl-N-(2-methylpropyl)acetamide is a chemical compound with the molecular formula
CsH1sNO2.[1] Its structure consists of an N-acetyl group and an N-(2-methylpropyl)acetamide

group.

Molecular Weight

The molecular weight of N-Acetyl-N-(2-methylpropyl)acetamide is 157.21 g/mol .[1] This
value is a fundamental parameter in various experimental and theoretical applications within
chemistry and drug development, including stoichiometry, solution preparation, and molecular
modeling.

Data Summary

The key quantitative data for N-Acetyl-N-(2-methylpropyl)acetamide is summarized in the
table below for easy reference.
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Parameter Value Reference
Molecular Formula CsHi1sNO:2 [1]
Molecular Weight 157.21 g/mol [1]

Experimental Protocols (Theoretical Calculation)

The molecular weight was determined based on its molecular formula. The calculation involves
summing the atomic weights of all atoms present in the molecule.

Methodology:

o |dentify the molecular formula: The molecular formula for N-Acetyl-N-(2-
methylpropyl)acetamide is CsHisNO2z.[1]

o Determine the count of each element:

[¢]

Carbon (C): 8 atoms

o

Hydrogen (H): 15 atoms

o

Nitrogen (N): 1 atom

[¢]

Oxygen (O): 2 atoms
e Obtain the atomic weight of each element:
o C:~12.01 g/mol
o H:~1.008 g/mol
o N:~14.01 g/mol
o 0O:~16.00 g/mol
» Calculate the total molecular weight:

o (8*12.01) + (15 * 1.008) + (1 * 14.01) + (2 * 16.00) = 157.21 g/mol
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Visualization

The following diagram illustrates the relationship between the compound's name, its molecular
formula, and its resulting molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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